Cas no 496946-80-6 (2-Methyl-1H-indole-5-carboxylic acid)

2-Methyl-1H-indole-5-carboxylic acid is a heterocyclic organic compound featuring an indole core substituted with a methyl group at the 2-position and a carboxylic acid moiety at the 5-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. Its indole scaffold is significant in medicinal chemistry due to its prevalence in natural products and drug candidates. The carboxylic acid functional group enhances its utility as a building block for further derivatization, enabling the formation of amides, esters, and other derivatives. The compound exhibits good stability under standard conditions, facilitating handling and storage in research and industrial applications.

2-Methyl-1H-indole-5-carboxylic acid structure

496946-80-6 structure

Product Name:2-Methyl-1H-indole-5-carboxylic acid

CAS No:496946-80-6

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD07440342

CID:841939

PubChem ID:21622232

Update Time:2025-06-24

2-Methyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-1H-indole-5-carboxylic acid
- 1H-indole-5-carboxylic acid, 2-methyl-
- methyl 5-carboxy indole
- 5-Carboxy-2-methyl-1H-indole
- STRAEOQKYFMDMG-UHFFFAOYSA-N
- SB14913
- AK166915
- AB0096102
- AKOS000346209
- WUA94680
- DTXSID30616395
- 496946-80-6
- 2-methyl-1H-indole-5-carboxylicacid
- I10098
- EN300-87386
- SCHEMBL1105989
- MFCD07440342
- DS-9193
- SY104782
- CS-0186660
- DB-071039
- 2-Methyl-1H-indole-5-carboxylic acid
- MDL： MFCD07440342
- Inchi： 1S/C10H9NO2/c1-6-4-8-5-7(10(12)13)2-3-9(8)11-6/h2-5,11H,1H3,(H,12,13)
- InChI Key： STRAEOQKYFMDMG-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2=C(C=1)C=C(C)N2)=O

Computed Properties

Exact Mass: 175.06337
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 53.1

Experimental Properties

PSA: 53.09

2-Methyl-1H-indole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HM193-50mg	2-Methyl-1H-indole-5-carboxylic acid	496946-80-6	98%	50mg	332.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HM193-200mg	2-Methyl-1H-indole-5-carboxylic acid	496946-80-6	98%	200mg	830.0CNY	2021-08-04
Alichem	A199007387-100mg	2-Methyl-1H-indole-5-carboxylic acid	496946-80-6	98%	100mg	$228.80	2023-09-01
Alichem	A199007387-250mg	2-Methyl-1H-indole-5-carboxylic acid	496946-80-6	98%	250mg	$348.48	2023-09-01
Alichem	A199007387-1g	2-Methyl-1H-indole-5-carboxylic acid	496946-80-6	98%	1g	$897.60	2023-09-01
TRC	M643160-2.5mg	2-methyl-1H-indole-5-carboxylic acid	496946-80-6		2.5mg	$ 50.00	2022-06-03
TRC	M643160-5mg	2-methyl-1H-indole-5-carboxylic acid	496946-80-6		5mg	$ 70.00	2022-06-03
TRC	M643160-25mg	2-methyl-1H-indole-5-carboxylic acid	496946-80-6		25mg	$ 230.00	2022-06-03
Chemenu	CM239350-1g	2-Methyl-1H-indole-5-carboxylic acid	496946-80-6	95%+	1g	$823	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X53585-100mg	2-Methyl-1H-indole-5-carboxylic acid	496946-80-6	98%	100mg	¥719.0	2024-07-16